Cas no 21173-88-6 (1,3-Cyclotridecanedione)

• Product Name: 1,3-Cyclotridecanedione
• CAS No: 21173-88-6
• MF: C₁₃H₂₂O₂
• MW: 210.312584400177
• CID: 1403294
• Update Time: 2024-08-16

1,3-Cyclotridecanedione Chemical and Physical Properties

Names and Identifiers

• 1,3-Cyclotridecanedione

• Inchi： 1S/C13H22O2/c14-12-9-7-5-3-1-2-4-6-8-10-13(15)11-12/h1-11H2
• InChI Key： CYVWMHDEDARXLP-UHFFFAOYSA-N
• SMILES： C1(=O)CCCCCCCCCCC(=O)C1

Computed Properties

• Exact Mass: 210.16206

Experimental Properties

• Density: 0.940±0.06 g/cm3(Predicted)
• Boiling Point: 102-104 °C(Press: 0.998 Torr)
• PSA: 34.14
• pka: 9.60±0.20(Predicted)